3-(Heptyldisulfanyl)-2-methylfuran

• CAS No.: 61197-14-6
• Molecular Formula: C12H20OS2
• Molecular Weight: 244.4 g/mol
• IUPAC Name: 3-(heptyldisulfanyl)-2-methylfuran
• InChI: InChI=1S/C12H20OS2/c1-3-4-5-6-7-10-14-15-12-8-9-13-11(12)2/h8-9H,3-7,10H2,1-2H3
• InChI Key: BLMJKEVIWIYGSN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCSSC1=C(OC=C1)C

Description

3-(Heptyldisulfanyl)-2-methylfuran is a useful research compound. Its molecular formula is C12H20OS2 and its molecular weight is 244.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

0.57 Grams (0.0050 moles) of 2-methyl-3-furanthiol and 1.32 grams (0.01 moles) of n-heptylmercaptan are dissolved in 12 ml of diethyl ether. 0.8 Grams (0.0075 moles) of sodium carbonate dissolved in 8 ml water is added to the reaction mass. Over a period of 20 minutes, a solution of 1.9 grams (0.0075 moles) of iodine dissolved in 6 ml diethyl ether is added to the reaction mass with stirring until the iodine color remains. The reaction mass is then stirred over a period of 35 minutes.